N-(5-chloro-2-methoxyphenyl)-1-(3-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxamide
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Description
N-(5-chloro-2-methoxyphenyl)-1-(3-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H15ClFN3O4 and its molecular weight is 403.79. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antifungal Studies
- Antimicrobial Activity : Research indicates that compounds related to the target molecule have been synthesized and tested for their antimicrobial properties. For example, derivatives of N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone showed promising antibacterial and antifungal activities, with specific derivatives demonstrating notable effectiveness against bacterial and fungal strains (Ahsan et al., 2016).
Cytotoxicity and Anticancer Research
- Cytotoxic Activities : Another area of application is in the evaluation of cytotoxic activities against cancer cell lines. For instance, new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives were synthesized and showed in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential antitumor applications (Hassan et al., 2014).
Kinase Inhibition for Cancer Treatment
- Selective Kinase Inhibitors : The discovery of selective inhibitors for kinases, such as the Met kinase family, is crucial for targeted cancer therapies. A compound structurally related to the target, BMS-777607, showed efficacy in inhibiting Met kinase and demonstrated tumor stasis in a human gastric carcinoma model, marking its potential for clinical application in cancer treatment (Schroeder et al., 2009).
Synthesis and Characterization of Novel Compounds
- Synthetic Applications : The compound and its derivatives are involved in synthetic chemistry research, focusing on the development of novel heterocyclic compounds with potential biological activities. This includes the synthesis of various derivatives through reactions with different amines, hydrazines, or isocyanates to explore their potential applications in medicinal chemistry (Patel & Patel, 2010).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-1-(3-fluorophenyl)-6-methoxy-4-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClFN3O4/c1-27-16-7-6-11(20)8-14(16)22-19(26)18-15(25)10-17(28-2)24(23-18)13-5-3-4-12(21)9-13/h3-10H,1-2H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYGQRTZFNORQRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=NN(C(=CC2=O)OC)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClFN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.